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Compound of Interest

Compound Name:
Calcium alpha-ketoglutarate

Monohydrate

Cat. No.: B3178151 Get Quote

Essential Safety and Handling Guide for Calcium
alpha-Ketoglutarate Monohydrate
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for handling Calcium alpha-
Ketoglutarate Monohydrate. Adherence to these procedures is essential for ensuring a safe

laboratory environment and proper disposal of materials.

Personal Protective Equipment (PPE)
When handling Calcium alpha-Ketoglutarate Monohydrate, which is typically a white to off-

white powder, the primary hazards are inhalation of dust particles and contact with eyes and

skin.[1] While not classified as a hazardous substance under Regulation (EC) No. 1272/2008, it

is crucial to minimize exposure.[1] The following personal protective equipment is

recommended to ensure safety.

Quantitative PPE Specifications
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PPE Category Type/Specification Material/Standard Purpose

Eye Protection

Safety glasses with

side shields or

chemical safety

goggles

ANSI Z87.1 / EN 166

Protects against

airborne powder and

accidental splashes.

Hand Protection
Disposable, powder-

free gloves
Nitrile or Neoprene

Prevents skin contact.

Nitrile gloves are a

common choice for

handling non-

hazardous chemical

powders.

Typical Thickness
4-8 mil (0.10-0.20

mm)

Provides a balance of

dexterity and

protection for handling

powders.

General Use

Change gloves

regularly and after any

signs of

contamination.

Ensures continuous

protection.

Respiratory Protection
Air-purifying respirator

with a particulate filter

NIOSH-approved N95

or P100 filter, or

European Standard

EN 149 (FFP2/FFP3)

Protects against

inhalation of fine dust

particles, especially

when weighing or

transferring powder.

Body Protection Laboratory coat
Standard cotton or

polyester/cotton blend

Protects clothing and

skin from

contamination with the

powder.

Operational Plan for Handling
A systematic approach is crucial when working with Calcium alpha-Ketoglutarate
Monohydrate to minimize exposure and maintain a safe working environment.
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Experimental Workflow for Safe Handling

Experimental Workflow: Safe Handling of Calcium alpha-Ketoglutarate Monohydrate

Preparation

Handling

Cleanup & Disposal

1. Prepare Work Area
Ensure cleanliness and proper ventilation.

2. Don PPE
Follow the specifications in the table above.

Proceed

3. Weighing and Transfer
Handle in a fume hood or ventilated enclosure to minimize dust.

Proceed

4. Dissolution
If preparing a solution, add powder to the solvent slowly to avoid splashing.

If applicable

5. Decontaminate Surfaces
Wipe down work surfaces with a damp cloth.

After handling

After handling

6. Doff PPE
Remove PPE in the correct order (gloves last).

Proceed

7. Dispose of Waste
Follow the disposal plan below.

Proceed

8. Personal Hygiene
Wash hands thoroughly with soap and water.

Final step

Click to download full resolution via product page
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Safe handling workflow for Calcium alpha-Ketoglutarate Monohydrate.

Disposal Plan
Proper disposal of contaminated materials is critical to prevent environmental contamination

and ensure workplace safety. Although Calcium alpha-Ketoglutarate Monohydrate is not

classified as hazardous, it is recommended to handle its disposal with care.

Disposal of Contaminated PPE

Segregation: All used and contaminated PPE, such as gloves, masks, and disposable lab

coats, should be segregated from regular laboratory waste.

Collection: Place all contaminated PPE into a designated, clearly labeled waste container.[2]

This container should be a durable, leak-proof bag or a bin with a lid.

Disposal as Non-Hazardous Waste: Since Calcium alpha-Ketoglutarate Monohydrate is

not classified as hazardous, the contaminated PPE can typically be disposed of as general

solid waste, provided it has not come into contact with any other hazardous materials.[2]

Place the sealed bag of contaminated PPE into the regular solid waste stream for your

facility.

It is good practice to have a separate, clearly marked bin for this type of PPE waste to

avoid confusion.[2]

Consult Local Regulations: Always consult your institution's specific waste disposal

guidelines and local regulations, as requirements can vary.

Disposal of Unused Product and Contaminated Materials

Unused Product: If you need to dispose of unused Calcium alpha-Ketoglutarate
Monohydrate, it should be collected in a suitable, closed container for disposal.[3]

Spill Cleanup Materials: Any materials used to clean up spills of the powder should be

treated as contaminated waste and disposed of in the same manner as contaminated PPE.
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Empty Containers: Empty containers should be thoroughly rinsed with a suitable solvent

(such as water) before being disposed of as regular trash. The rinsate should be collected

and disposed of according to your institution's aqueous waste procedures.[1] Deface any

chemical labels on the container before disposal.[1]

Logical Flow for PPE Disposal

Logical Flow for PPE Disposal

Handling of Calcium alpha-Ketoglutarate Monohydrate is Complete

1. Doff PPE Correctly
(Gloves removed last)

2. Segregate Contaminated PPE
Place in a designated container.

3. Check for Cross-Contamination
Was the PPE exposed to other hazardous materials?

4a. Dispose as Hazardous Waste
Follow institutional guidelines for hazardous waste.

Yes

4b. Dispose as General Waste
Place in the regular solid waste stream.

No

Disposal Complete
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Decision-making process for the disposal of used PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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